Cas no 866050-57-9 (5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine)

• Product Name: 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine
• CAS No: 866050-57-9
• MF: C₁₃H₉ClFN₃
• MW: 261.682064771652
• CID: 6783132
• PubChem ID: 1481890
• Update Time: 2025-05-26

5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS005099363
• 5-chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine
• 6W-0835
• SR-01000307008
• 866050-57-9
• SR-01000307008-1
• 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine

• Inchi： 1S/C13H9ClFN3/c1-8-6-12(14)18-7-11(17-13(18)16-8)9-2-4-10(15)5-3-9/h2-7H,1H3
• InChI Key： YPTYZPXDPHMJPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=NC2=NC(C3C=CC(=CC=3)F)=CN21

Computed Properties

• Exact Mass: 261.0469032g/mol
• Monoisotopic Mass: 261.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine

5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine: A Promising Compound in Chemical and Biological Research

The compound 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine, identified by CAS No. 866050-57-9, has emerged as a critical molecule in recent studies due to its unique structural features and potential applications in drug discovery. This heterocyclic compound belongs to the imidazopyrimidine class, which is known for its versatility in modulating biological pathways. The presence of chlorine, fluorine, and methyl substituents on the aromatic rings confers distinct physicochemical properties that make it a valuable tool for exploring structure-activity relationships (SAR) in medicinal chemistry.

Synthetic Approaches and Structural Characteristics

The synthesis of 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine typically involves multi-step organic reactions that highlight its structural complexity. Recent advancements have focused on optimizing yields through microwave-assisted chemistry or solvent-free protocols, reducing environmental impact while maintaining purity. For instance, a 2023 study published in the Journal of Heterocyclic Chemistry demonstrated a novel one-pot strategy using urea-based catalysts to form the imidazopyrimidine core efficiently. The compound’s molecular framework features a fused pyrimidine and imidazole ring system, with the 4-fluorophenyl group attached at position 2 and a methyl substituent at position 7. These functional groups contribute to enhanced lipophilicity and improved metabolic stability compared to its unsubstituted analogs.

Biochemical Applications and Pharmacological Insights

In biological systems, 5-Chloro-2-(4-fluorophenyl)-7-methylimidazo[1,2-a]pyrimidine exhibits notable interactions with protein kinases—a family of enzymes central to cellular signaling pathways. A groundbreaking 2024 paper in Nature Communications revealed its selective inhibition of aurora kinase B (AURKB), a key regulator of mitosis often overexpressed in cancers such as glioblastoma and breast carcinoma. The compound’s ability to disrupt microtubule dynamics without affecting normal cells suggests potential for targeted therapy development. Furthermore, its fluorinated phenyl moiety enhances binding affinity to hydrophobic pockets in enzyme active sites, as evidenced by X-ray crystallography studies conducted by Smith et al., which mapped interactions down to 1.8 Å resolution.

In Vitro Efficacy and Mechanistic Studies

Clinical research initiatives have validated the compound’s efficacy against multiple cancer cell lines through dose-dependent cytotoxicity assays. Data from preclinical trials indicate IC₅₀ values as low as 0.3 μM against MDA-MB-231 breast cancer cells while sparing non-transformed fibroblasts at concentrations up to 1 mM—a significant safety margin not commonly observed among kinase inhibitors. Mechanistically, it induces apoptosis via caspase activation while simultaneously blocking cell cycle progression at G₂/M phase through AURKB inhibition—a dual action mechanism corroborated by flow cytometry analysis published in Molecular Cancer Therapeutics (Q3 2024). This bifunctional activity aligns with current trends toward multitargeted anticancer agents.

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